![molecular formula C7H10ClN3O2 B2774774 5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylic acid hydrochloride CAS No. 1895585-65-5](/img/structure/B2774774.png)
5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylic acid hydrochloride
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Overview
Description
5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 2230798-24-8 . It has a molecular weight of 203.63 . It is a powder at room temperature .
Physical And Chemical Properties Analysis
This compound is a powder at room temperature . Unfortunately, other physical and chemical properties of this compound are not directly available.Scientific Research Applications
Synthetic Chemistry and Compound Development
Research in synthetic chemistry has explored the development and characterization of compounds related to "5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylic acid hydrochloride". For instance, studies have focused on synthesizing derivatives of triazolopyridine and evaluating their antibacterial activities. Compounds like 2,6-bis(6-substituted-1,2,4-triazolo[3,4-b][1,3,4]thiadiazol-3-yl)pyridine derivatives have shown promising activity against bacteria such as Escherichia coli and Pseudomonas aeruginosa (Xiao et al., 2014). Similarly, novel 2H/6H-thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives have been synthesized, with some showing significant antimicrobial activity (Suresh, Lavanya, & Rao, 2016).
Material Science and Electrochemical Studies
In material science, the electrochemical properties of compounds structurally related to "this compound" have been investigated. For example, the synthesis and study of 2,6-bis(6-aryl-[1,2,4]-triazolo[3,4-b][1,3,4]-thiadiazole-3-yl)pyridines have been carried out, revealing high ionization potentials and good affinity, indicating potential applications in electronic materials (Tan, Feng, & Peng, 2007).
Pharmacological Research
In pharmacology, the focus has been on the synthesis of novel heterocyclic systems that include structures similar to "this compound" for potential therapeutic applications. For instance, research has led to the development of 1,2,4-triazolo[4,3-a]pyridines with 1,2,4-oxadiazol cycles, which were assessed for biological activities, showcasing a novel method for synthesizing functionally diverse triazolopyridine derivatives (Karpina et al., 2019).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O2.ClH/c11-7(12)5-1-2-10-6(3-5)8-4-9-10;/h4-5H,1-3H2,(H,11,12);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMVHTTIIPITMHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=NC=N2)CC1C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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